Cas no 1378521-08-4 (4-fluoro-3,5-dihydroxybenzoic acid)

4-fluoro-3,5-dihydroxybenzoic acid structure
1378521-08-4 structure
Product Name:4-fluoro-3,5-dihydroxybenzoic acid
CAS No:1378521-08-4
MF:C7H5FO4
MW:172.110605955124
CID:1080123
PubChem ID:84819311
Update Time:2025-04-20

4-fluoro-3,5-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-3,5-dihydroxybenzoic acid
    • Benzoic acid, 4-fluoro-3,5-dihydroxy-
    • 1378521-08-4
    • Inchi: 1S/C7H5FO4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,9-10H,(H,11,12)
    • InChI Key: IQKUTUDIIBDICB-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(C(=O)O)C=C1O)O

Computed Properties

  • Exact Mass: 172.01718680g/mol
  • Monoisotopic Mass: 172.01718680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 77.8Ų
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